![molecular formula C21H18O5 B1176639 ANNEXIN V CAS No. 136107-94-3](/img/no-structure.png)
ANNEXIN V
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Description
Annexin V is a member of the annexin family of proteins that bind to membrane phospholipids in the presence of calcium . This protein has a high affinity for phosphatidylserine (PS) that is present in the inner leaflet of the plasma membrane . This compound can be used as a sensitive probe for PS exposure upon the outer leaflet of the cell membrane and is therefore suited to detect apoptotic cells .
Synthesis Analysis
This compound is commonly used in staining protocols for flow cytometry . Due to the calcium dependence of the this compound:PS interaction, it is critical to avoid buffers containing EDTA or other calcium chelators during this compound experiments . The staining protocol involves the use of fluorochrome-conjugated this compound to a cell suspension, followed by incubation and centrifugation .Chemical Reactions Analysis
This compound interacts with phospholipids and their liposomes, prepared from natural sources that have different content of PS . The binding characteristics of this compound to the membrane under different calcium and protein concentrations have been investigated .Physical And Chemical Properties Analysis
This compound is a 35–36 kDa, Ca2±dependent phospholipid-binding protein . It has a high affinity for the anionic phospholipid phosphatidylserine (PS) . The difference in fluorescence intensity between apoptotic and nonapoptotic cells stained with fluorescent this compound conjugates, as measured by flow cytometry, is typically about 100-fold .Future Directions
Annexin V imaging has been used for the detection of apoptosis . The most recent reports on this compound-conjugated imaging agents in both animals and humans suggest potential future directions for this compound imaging . It is highly possible that quantitative imaging of apoptosis will greatly improve clinical decision making in apoptosis-related diseases .
properties
CAS RN |
136107-94-3 |
---|---|
Molecular Formula |
C21H18O5 |
Molecular Weight |
0 |
Origin of Product |
United States |
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